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Compound of Interest

Compound Name: Ehna

Cat. No.: B10782030

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with EHNA (erythro-9-(2-hydroxy-3-nonyl)adenine).
The following procedures are designed to ensure the safe handling and disposal of this
compound.

Compound Identification and Properties

EHNA is a potent inhibitor of adenosine deaminase and phosphodiesterase type 2 (PDE2)[1][2]
[3]. While some safety data sheets (SDS) indicate that EHNA hydrochloride is not classified as
a hazardous substance under the Globally Harmonized System (GHS), it is crucial to handle it
with care as acute toxicity data is largely unavailable[4][5].
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Property Data

erythro-9-(2-Hydroxy-3-nonyl)adenine
Full Chemical Name y (2-Hydroxy yl)

hydrochloride[6]
Synonyms NSC 263164[2][4][5]
CAS Number 58337-38-5 (for hydrochloride)[2][4][5][6]
Molecular Formula C14H23Ns0 - HCI[6]
Molecular Weight 313.83 g/mol [6]
Appearance Crystalline solid[5]
Solubility DMSO: >10 mg/mL, H20: >10 mg/mL[6]
Storage Temperature 2-8°C[7]

Personal Protective Equipment (PPE) and Handling
Procedures

Adherence to standard laboratory safety protocols is essential when working with EHNA.

Engineering Controls

o Work in a well-ventilated area. A chemical fume hood is recommended for handling the solid
compound and preparing solutions.

Personal Protective Equipment

o Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

» Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile gloves). Change
gloves immediately if they become contaminated.

o Skin and Body Protection: Wear a laboratory coat. Ensure skin is not exposed.

Handling Procedures
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» Preparation: Before handling, ensure all necessary PPE is donned correctly. Have an
emergency eyewash station and safety shower readily accessible.

» Weighing and Solution Preparation:
o Handle the solid powder in a chemical fume hood to avoid inhalation of dust.
o Use appropriate tools (e.g., spatula) for transferring the solid.

o When preparing solutions, add the solvent to the EHNA powder slowly to prevent
splashing.

e General Use:
o Avoid direct contact with the skin, eyes, and clothing.
o Do not eat, drink, or smoke in the laboratory.
o Wash hands thoroughly after handling.

Emergency Procedures and First Aid

In case of accidental exposure, follow these first-aid measures immediately.

Exposure Route First Aid Measures

) Move the person to fresh air. If breathing is
Inhalation o _ _
difficult, seek medical attention[5].

Remove contaminated clothing. Wash the

Skin Contact ]
affected area with soap and water[5].

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting the upper and lower

eyelids[5]. Consult a physician[5].

Clean mouth with water and drink plenty of
Ingestion water afterwards[5]. Do not induce vomiting.

Seek medical attention.
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Spill and Disposal Plan

Proper containment and disposal are critical to laboratory safety and environmental protection.

Spill Response

In the event of a spill, follow the workflow outlined below.

Click to download full resolution via product page

Caption: Workflow for handling an EHNA spill.

Disposal Plan

o Waste Collection: Collect all EHNA waste, including contaminated consumables (e.g.,
pipette tips, gloves), in a designated, sealed, and clearly labeled hazardous waste container.

» Disposal Route: Dispose of EHNA waste through your institution's Environmental Health and
Safety (EHS) office. Do not dispose of EHNA down the drain or in regular trash.

o Decomposition: Be aware that hazardous decomposition products can include carbon oxides
(CO, CO2), nitrogen oxides (NOx), and hydrogen chloride gas|[5].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
EHNA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10782030#personal-protective-equipment-for-
handling-ehna]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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